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Compound of Interest

Compound Name: 1-Acetylindolin-5-ylboronic acid
CAS No.: 905971-97-3
Cat. No.: B1449902
Get Quote
. J

Focus: Physicochemical Characterization, Stoichiometric Precision, and Synthetic Application.

Executive Summary

1-Acetylindolin-5-ylboronic acid (CAS: 905971-97-3) is a specialized organoboron reagent
used primarily in Suzuki-Miyaura cross-coupling reactions to introduce the N-acetylindoline
motif into pharmaceutical scaffolds. While its theoretical molecular weight is 205.02 g/mol , the
practical handling of this compound requires an advanced understanding of the boronic acid-
boroxine equilibrium.

This guide moves beyond simple database values to explain how environmental factors alter
the "effective” molecular weight, ensuring precision in drug development workflows.[1]

Physicochemical Core Data

The following data serves as the baseline for all stoichiometric calculations.
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Parameter

Technical Specification

IUPAC Name

(1-acetyl-2,3-dihydro-1H-indol-5-yl)boronic acid

Common Name

1-Acetylindolin-5-ylboronic acid

CAS Registry Number 905971-97-3
Molecular Formula C10H12BNO3
Molecular Weight (Monoisotopic) 205.02 g/mol

Physical State

White to light beige solid

Solubility

DMSO (High), Methanol (Moderate), Water
(Low)

pKa (Predicted)

~8.41 (Boronic acid group)

Critical Note: The molecular weight of 205.02 g/mol assumes the compound is in its fully

hydrated, monomeric boronic acid form (

)-[1]

The Stoichiometry Trap: Boroxine Equilibrium

Experienced medicinal chemists know that boronic acids are rarely 100% pure monomers.[1]

Upon storage or drying, they spontaneously dehydrate to form cyclic trimers known as

boroxines.[1] This alters the effective molecular weight and can lead to stoichiometric errors if

not accounted for.[1]

The Dehydration Mechanism

Three molecules of the boronic acid release three water molecules to form one boroxine ring.

[1]
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Impact on Effective Molecular Weight (EMW)

If your reagent has partially dehydrated, weighing it based on the theoretical MW (205.[1]02)
will result in over-dosing the boron equivalents in your reaction.[1]

. Molecular Weight ( Effective MW per
Species Form Formula

g/mol) Boron Unit
Pure Monomer C10H12BNOs 205.02 205.02
Boroxine (Trimer) C30H30B3N30s6 561.00 187.00

e Scenario: You weigh 205 mg of the reagent.[1]
o If 100% Monomer: You have 1.00 mmol of Boron.[1]
o If 100% Boroxine: You have 1.096 mmol of Boron.[1]

o Result: A ~10% excess of reagent.[1] While often acceptable, this variance can skew
kinetic studies or waste expensive coupling partners.[1]

Visualization: The Boroxine Equilibrium

The following diagram illustrates the dynamic relationship between the monomer and trimer
states.[1]
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Figure 1: The reversible dehydration pathway.[1] Storage in desiccators promotes the Trimer
(Right); aqueous reaction conditions promote the Monomer (Left).[1]

Analytical Validation Protocol

To ensure the integrity of 1-Acetylindolin-5-ylboronic acid before use in critical assays, follow
this self-validating analytical workflow.

A. 1H-NMR Validation (DMSO-d6)

Boronic acids exhibit distinct hydroxyl protons in dry DMSO-d6.[1]
e Prepare Sample: Dissolve ~5 mg in dry DMSO-d6.
e Target Signals:
o Indoline Core: Look for the N-acetyl methyl group singlet at ~2.1-2.2 ppm.[1]

o Boronic -OH: Two singlets or a broad singlet at ~8.0-8.2 ppm (integrating to 2H).[1]
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o Boroxine Check: If the -OH signal is missing or integrates < 2H, the sample is partially
dehydrated (boroxine form).

o D20 Shake: Add one drop of D20.[1] The -OH peak at ~8.0 ppm should disappear
(exchangeable), confirming it is not an aryl proton.[1]

B. LC-MS Considerations[1]

« lonization: ESI (Electrospray lonization) in Positive/Negative mode.[1]

« Artifacts: Boronic acids often esterify with methanol or dehydrate in the MS source.[1]
o Expected Mass (M+H): 206.02 (often weak).[1]
o Common Artifacts: Look for

or methanol adducts
1]

o Recommendation: Do not rely solely on the parent ion peak for purity; use UV (254 nm)
purity alongside NMR.[1]

Synthetic Application: Suzuki-Miyaura Coupling

The primary utility of this compound is coupling with aryl halides.[1] Below is a field-proven
protocol optimized for preventing protodeboronation (loss of the boron group).

Standard Operating Procedure (SOP)

Objective: Couple 1-Acetylindolin-5-ylboronic acid (1.2 equiv) with an Aryl Bromide (1.0
equiv).

e Reagent Prep:

o Weigh 1.2 equivalents of boronic acid (calculate using MW 205.02, acknowledging slight
excess if dehydrated).

o Weigh 1.0 equivalent of Aryl Bromide.

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Phenylboronic-Acid
https://pubchem.ncbi.nlm.nih.gov/compound/Phenylboronic-Acid
https://pubchem.ncbi.nlm.nih.gov/compound/Phenylboronic-Acid
https://pubchem.ncbi.nlm.nih.gov/compound/Phenylboronic-Acid
https://pubchem.ncbi.nlm.nih.gov/compound/Phenylboronic-Acid
https://pubchem.ncbi.nlm.nih.gov/compound/Phenylboronic-Acid
https://pubchem.ncbi.nlm.nih.gov/compound/Phenylboronic-Acid
https://pubchem.ncbi.nlm.nih.gov/compound/Phenylboronic-Acid
https://www.benchchem.com/product/b1449902/docs?utm_src=pdf-body#technical-profile-1-acetylindolin-5-ylboronic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1449902?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Weigh 0.05 equivalent (5 mol%) of Pd(dppf)Clz[1]-DCM (robust catalyst).[1]

o Weigh 3.0 equivalents of Potassium Carbonate (K2COs).[1]

e Solvent System:

o Use a degassed mixture of 1,4-Dioxane : Water (4:1).[1] The water is crucial to hydrolyze
any boroxine back to the reactive monomer species in situ.[1]

» Reaction:
o Heat to 80-90°C under Nitrogen/Argon for 2-4 hours.

o Note: Monitor by LC-MS.[1] If protodeboronation (formation of N-acetylindoline, MW ~161)
is observed, lower temperature to 60°C and switch base to Cs2COs.

Workflow Diagram
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Figure 2: Optimized workflow for Suzuki coupling using 1-Acetylindolin-5-ylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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